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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential applications of 4-Bromo-5-fluoro-2-nitroaniline, a compound of interest in
medicinal chemistry and synthetic organic chemistry.

Chemical Structure and Properties

4-Bromo-5-fluoro-2-nitroaniline is a substituted aniline with the chemical formula
CeHaBrFN20:. Its structure is characterized by a benzene ring substituted with a bromine atom
at position 4, a fluorine atom at position 5, a nitro group at position 2, and an amino group at
position 1.

SMILES String: NC1=CC(F)=C(Br)C=C1--INVALID-LINK--=O

2D Structure:
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¢ To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Bromo-5-fluoro-2-
nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129579#4-bromo-5-fluoro-2-nitroaniline-structure-
and-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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